Cas no 2097967-08-1 (1-cyclopentyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine)

• Product name: 1-cyclopentyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine
• CAS No: 2097967-08-1
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• CID: 5723531
• PubChem ID: 121214159

1-cyclopentyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-5-pyrazin-2-ylpyrazol-3-amine
• F2198-6044
• AKOS026724653
• 2097967-08-1
• starbld0028062
• 1-cyclopentyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-cyclopentyl-3-(2-pyrazinyl)-

• Inchi： 1S/C12H15N5/c13-12-7-10(11-8-14-5-6-15-11)16-17(12)9-3-1-2-4-9/h5-9H,1-4,13H2
• InChI Key： GKSQVMCVIWETQW-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=NC=CN=2)=N1)N)C1CCCC1

Computed Properties

• Exact Mass: 229.13274550g/mol
• Monoisotopic Mass: 229.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 457.8±45.0 °C(Predicted)
• pka: 1.69±0.13(Predicted)